2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide

• IUPAC Name: 2-morpholin-4-yl-5-[(3-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C18H18N4O5/c19-17(23)15-11-13(4-5-16(15)21-6-8-27-9-7-21)20-18(24)12-2-1-3-14(10-12)22(25)26/h1-5,10-11H,6-9H2,(H2,19,23)(H,20,24)
• InChI Key: WZRLJUWYHUWGNO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)N
• Molecular Formula: C18H18N4O5
• Molecular Weight: 370.4 g/mol

Description

2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide, also known as MNBA, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzamides and has been found to have potential therapeutic effects against various diseases.

Mechanism of Action

The mechanism of action of 2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide involves the inhibition of HDAC activity, which leads to the accumulation of acetylated histones and the activation of tumor suppressor genes. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, and to reduce inflammation in animal models of inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of HDAC activity, the induction of cell cycle arrest and apoptosis in cancer cells, and the reduction of inflammation in animal models of inflammatory diseases. This compound has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide is its potential therapeutic effects against various diseases, which makes it a promising candidate for drug development. However, this compound has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide. One direction is to investigate the potential therapeutic effects of this compound against other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to develop more efficient synthesis methods for this compound to improve its yield and purity. Additionally, the development of this compound derivatives with improved properties could lead to the discovery of more potent and selective HDAC inhibitors.

Synthesis Methods

2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide can be synthesized using a multi-step process that involves the reaction between 3-nitrobenzoic acid and 2-amino-4-morpholinecarboxylic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the desired product, this compound. The purity and yield of the product can be improved by recrystallization.

Scientific Research Applications

2-(4-morpholinyl)-5-[(3-nitrobenzoyl)amino]benzamide has been extensively studied for its potential therapeutic effects against various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been found to inhibit the activity of histone deacetylase (HDAC), which is an enzyme that plays a crucial role in the regulation of gene expression. HDAC inhibition has been shown to have anti-cancer and anti-inflammatory effects.